Cas no 1041204-92-5 (2-Methoxy-6-phenylpyridine-4-carboxylic acid)

2-Methoxy-6-phenylpyridine-4-carboxylic acid is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 2-position and a phenyl ring at the 6-position, along with a carboxylic acid functionality at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its reactivity in cross-coupling reactions and derivatization. Its rigid aromatic framework contributes to stability, while the carboxylic acid group allows for further functionalization, such as amide or ester formation. Suitable for use in medicinal chemistry research, it serves as a key building block for bioactive molecule development.

2-Methoxy-6-phenylpyridine-4-carboxylic acid structure

1041204-92-5 structure

Product Name:2-Methoxy-6-phenylpyridine-4-carboxylic acid

CAS No:1041204-92-5

MF:C₁₃H₁₁NO₃

MW:229.231343507767

CID:4802018

Update Time:2025-05-26

2-Methoxy-6-phenylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-methoxy-6-phenylpyridine-4-carboxylic acid
- 2-Methoxy-6-phenylisonicotinic acid
- 2-methoxy-6-phenyl-isonicotinic acid
- 2-Methoxy-6-phenylpyridine-4-carboxylic acid
- Inchi： 1S/C13H11NO3/c1-17-12-8-10(13(15)16)7-11(14-12)9-5-3-2-4-6-9/h2-8H,1H3,(H,15,16)
- InChI Key： BEIOKBBXZRBYHA-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(C(=O)O)=CC(C2C=CC=CC=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 263
XLogP3: 2.3
Topological Polar Surface Area: 59.4

2-Methoxy-6-phenylpyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002808-250mg	2-Methoxy-6-phenylisonicotinic acid	1041204-92-5	95%	250mg	$1009.40	2023-09-04
Alichem	A029002808-500mg	2-Methoxy-6-phenylisonicotinic acid	1041204-92-5	95%	500mg	$1668.15	2023-09-04
Alichem	A029002808-1g	2-Methoxy-6-phenylisonicotinic acid	1041204-92-5	95%	1g	$2837.10	2023-09-04

2-Methoxy-6-phenylpyridine-4-carboxylic acid Related Literature

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3. An aptamer-based keypad lock system†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Methoxy-6-phenylpyridine-4-carboxylic acid

2-Methoxy-6-phenylpyridine-4-carboxylic Acid (CAS No. 1041204-92-5)

The compound 2-Methoxy-6-phenylpyridine-4-carboxylic Acid, identified by the CAS registry number 1041204-92-5, is a significant organic molecule with diverse applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential biological activities.

The molecular structure of 2-Methoxy-6-phenylpyridine-4-carboxylic Acid consists of a pyridine ring substituted with a methoxy group at position 2, a phenyl group at position 6, and a carboxylic acid group at position 4. This substitution pattern imparts distinct chemical and physical properties to the molecule, making it suitable for various applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the methoxy group enhances the molecule's solubility and bioavailability, while the phenyl group contributes to its aromatic stability and potential for interaction with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 2-Methoxy-6-phenylpyridine-4-carboxylic Acid. One common approach involves the Friedel-Crafts acylation of pyridine derivatives, followed by hydrolysis to introduce the carboxylic acid group. The reaction conditions, such as temperature and catalyst selection, play a crucial role in ensuring high yields and purity.

The physical properties of this compound are well-documented. Its melting point is approximately 185°C, and it is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical reactions and formulations.

From an environmental standpoint, 2-Methoxy-6-phenylpyridine-4-carboxylic Acid has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that its environmental impact is relatively low when handled responsibly.

In conclusion, 2-Methoxy-6-phencylpyridine-4-carboxylic Acid, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications in pharmaceuticals, agrochemicals, and materials science underscore its importance as a valuable compound in modern chemistry.